Cas no 2171496-69-6 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylthiomorpholine-3-carboxylic acid)
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylthiomorpholine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylthiomorpholine-3-carboxylic acid
- 2171496-69-6
- 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]thiomorpholine-3-carboxylic acid
- EN300-1480072
-
- Inchi: 1S/C26H30N2O5S/c1-26(2,24(31)28-13-14-34-16-22(28)23(29)30)11-12-27-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22H,11-16H2,1-2H3,(H,27,32)(H,29,30)
- InChI Key: BODSLINALFUAAI-UHFFFAOYSA-N
- SMILES: S1CCN(C(C(=O)O)C1)C(C(C)(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 482.18754324g/mol
- Monoisotopic Mass: 482.18754324g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 738
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 121Ų
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylthiomorpholine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1480072-0.05g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]thiomorpholine-3-carboxylic acid |
2171496-69-6 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1480072-0.1g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]thiomorpholine-3-carboxylic acid |
2171496-69-6 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1480072-0.25g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]thiomorpholine-3-carboxylic acid |
2171496-69-6 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1480072-0.5g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]thiomorpholine-3-carboxylic acid |
2171496-69-6 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1480072-1.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]thiomorpholine-3-carboxylic acid |
2171496-69-6 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1480072-2.5g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]thiomorpholine-3-carboxylic acid |
2171496-69-6 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1480072-5.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]thiomorpholine-3-carboxylic acid |
2171496-69-6 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1480072-10.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]thiomorpholine-3-carboxylic acid |
2171496-69-6 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1480072-50mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]thiomorpholine-3-carboxylic acid |
2171496-69-6 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1480072-100mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]thiomorpholine-3-carboxylic acid |
2171496-69-6 | 100mg |
$2963.0 | 2023-09-28 |
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylthiomorpholine-3-carboxylic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylthiomorpholine-3-carboxylic acid
Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylthiomorpholine-3-carboxylic acid (CAS No. 2171496-69-6)
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylthiomorpholine-3-carboxylic acid, identified by its CAS number 2171496-69-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a thiomorpholine core appended with a fluorenylmethoxycarbonyl (Fmoc) group and a dimethylbutanoyl moiety. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.
The structural complexity of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylthiomorpholine-3-carboxylic acid makes it an attractive candidate for further exploration in drug discovery. The thiomorpholine ring is known for its ability to enhance binding affinity and selectivity in protein interactions, while the Fmoc group is frequently employed in peptide synthesis as an amino protecting group. The dimethylbutanoyl side chain adds another layer of structural diversity, which can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile.
In recent years, there has been a surge in research focused on developing novel molecules with enhanced biological activity and improved pharmacological properties. The compound in question has been studied for its potential role in modulating various biological pathways, particularly those involving enzymes and receptors relevant to neurological disorders. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain kinases and other targets implicated in conditions such as cancer and neurodegeneration.
The fluorenylmethoxycarbonyl moiety in the compound's structure is particularly noteworthy, as it not only serves as a protective group in synthetic chemistry but also contributes to the molecule's overall hydrophobicity. This characteristic can be leveraged to optimize the compound's solubility and bioavailability, which are critical factors in determining its efficacy as a therapeutic agent. Furthermore, the presence of multiple chiral centers in the molecule allows for the synthesis of enantiomerically pure forms, which can significantly impact its pharmacological behavior.
Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylthiomorpholine-3-carboxylic acid to various biological targets with high accuracy. These studies have revealed that the compound can interact with proteins through multiple binding sites, suggesting its potential as a multitargeted drug candidate. Such multitargeting strategies are increasingly recognized as a promising approach for developing treatments with broader therapeutic effects and reduced side effects.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation has been crucial in achieving the desired structural features. These methods not only enhance the efficiency of the synthetic process but also allow for greater control over the stereochemistry of the product.
In terms of biological evaluation, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylthiomorpholine-3-carboxylic acid has been tested in various cell-based assays and animal models. Initial results have shown promising activity against several disease-relevant targets, including certain enzymes involved in inflammation and cell proliferation. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.
The development of novel pharmaceuticals often involves iterative cycles of synthesis, characterization, and biological testing. The case of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylthiomorpholine-3-carboxylic acid exemplifies this process well. By systematically modifying its structure based on structural biology insights and computational predictions, researchers can fine-tune its pharmacological properties to achieve optimal efficacy and safety profiles.
Future directions for research on this compound may include exploring its potential as a lead molecule for drug development or as an intermediate in the synthesis of more complex derivatives. Additionally, investigating its interactions with biological macromolecules at an atomic level using techniques such as X-ray crystallography could provide valuable insights into its mode of action.
The significance of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylthiomorpholine-3-carboxylic acid lies not only in its unique structural features but also in its potential to address unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.
2171496-69-6 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylthiomorpholine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)